Cas no 2137600-10-1 (6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid)

• Product Name: 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid
• CAS No: 2137600-10-1
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6409767
• PubChem ID: 165450678
• Update Time: 2025-10-28

6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-703754
• 2137600-10-1
• 6-(propan-2-yl)-2-propoxyquinoline-3-carboxylic acid
• 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid

• Inchi： 1S/C16H19NO3/c1-4-7-20-15-13(16(18)19)9-12-8-11(10(2)3)5-6-14(12)17-15/h5-6,8-10H,4,7H2,1-3H3,(H,18,19)
• InChI Key： KJZUWYQFMRWNBL-UHFFFAOYSA-N
• SMILES： O(CCC)C1=C(C(=O)O)C=C2C(C=CC(=C2)C(C)C)=N1

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.4Ų

Additional information on 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid

Comprehensive Overview of 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137600-10-1)

6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137600-10-1) is a quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique quinoline backbone and carboxylic acid functional group, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly due to its structural similarity to other bioactive quinoline compounds. The presence of the propan-2-yl and propoxy substituents enhances its lipophilicity, making it a candidate for bioavailability optimization in medicinal chemistry.

The synthesis of 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid involves multi-step organic reactions, including quinoline ring formation and ester hydrolysis. Its CAS No. 2137600-10-1 serves as a unique identifier in chemical databases, facilitating accurate retrieval for research and development purposes. Recent studies highlight its potential as a building block for designing novel enzyme inhibitors, aligning with the growing demand for targeted therapies in oncology and infectious diseases. The compound's molecular weight and logP value are critical parameters for ADME profiling, a hot topic in preclinical drug development.

In the context of green chemistry, 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid has been evaluated for its environmental impact. With the rise of sustainable synthesis methods, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the ESG (Environmental, Social, and Governance) trends dominating the chemical industry. Additionally, its potential as a fluorescence probe has been explored, addressing the need for bioimaging tools in diagnostic applications.

The compound's structure-activity relationship (SAR) is a focal point for computational chemists leveraging AI-driven molecular modeling. Platforms like AlphaFold and Schrödinger Suite are used to predict its interactions with biological targets, a trend reflecting the integration of artificial intelligence in drug design. Furthermore, its patent landscape reveals growing intellectual property interest, particularly in small molecule therapeutics.

From a market perspective, 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid is part of the expanding quinoline market, projected to grow due to its applications in antimalarial and anticancer agents. Suppliers and contract research organizations (CROs) are increasingly listing this compound to meet the demand for high-purity intermediates. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with ICH guidelines.

In summary, 6-(Propan-2-yl)-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137600-10-1) represents a promising scaffold in medicinal chemistry and material science. Its multifaceted applications, from drug discovery to bioimaging, position it as a compound of enduring relevance. As research advances, its role in addressing global health challenges and sustainable innovation will likely expand, making it a key subject for future scientific inquiry.